Cas no 56354-98-4 (6-Amino-1,3-benzothiazol-2(3H)-one)

6-Amino-1,3-benzothiazol-2(3H)-one is a heterocyclic organic compound featuring a benzothiazole core with an amino substituent at the 6-position and a carbonyl group at the 2-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its electron-rich aromatic system and functional groups enable diverse chemical modifications, facilitating the development of biologically active derivatives. The compound exhibits stability under standard conditions and is soluble in common organic solvents, enhancing its utility in synthetic applications. Researchers leverage its scaffold for designing compounds with potential antimicrobial, anti-inflammatory, or antitumor properties, underscoring its significance in medicinal chemistry and drug discovery.
6-Amino-1,3-benzothiazol-2(3H)-one structure
56354-98-4 structure
Product Name:6-Amino-1,3-benzothiazol-2(3H)-one
CAS No:56354-98-4
MF:C7H6N2OS
MW:166.200339794159
MDL:MFCD07792930
CID:372294
PubChem ID:6453329
Update Time:2025-06-09

6-Amino-1,3-benzothiazol-2(3H)-one Chemical and Physical Properties

Names and Identifiers

    • 6-Aminobenzo[d]thiazol-2(3H)-one
    • 2(3H)-Benzothiazolone,6-amino-
    • 6-amino-2(3H)-Benzothiazolone
    • 6-Amino-3H-benzothiazol-2-one
    • 5-aminobenzothiazolone
    • 6-amino-2-benzothiazolone
    • 6-Amino-3H-benzothiazol-2-on
    • 6-Aminobenzothiazolone
    • 2(3H)-Benzothiazolone,6-amino-(9CI)
    • 6-Amino-1,3-benzothiazol-2(3H)-one
    • 2(3H)-Benzothiazolone, 6-amino-
    • 6-amino-3H-1,3-benzothiazol-2-one
    • 6-amino-2,3-dihydro-1,3-benzothiazol-2-one
    • PubChem21730
    • BAS 15431448
    • 6-amino-2-benzothiazolinone
    • 6-Amino-2-hydroxybenzothiazole
    • CLYCLRFHPKKUBR-UHFFFAOYSA-N
    • 6-amino-3-hydrobenzothiazo
    • 6-AMINO-3H-BENZOTHIAZOLE-2-ONE
    • DS-18261
    • SCHEMBL118581
    • 6-Amino-2(3H)-benzothiazolone, AldrichCPR
    • A831014
    • MFCD07792930
    • BB 0254145
    • FT-0677865
    • AKOS012532035
    • SY031792
    • 56354-98-4
    • AKOS000113367
    • SCHEMBL11691297
    • EN300-93862
    • DTXSID40204909
    • Z1270210776
    • F15056
    • DB-029207
    • MDL： MFCD07792930
    • Inchi： 1S/C7H6N2OS/c8-4-1-2-5-6(3-4)11-7(10)9-5/h1-3H,8H2,(H,9,10)
    • InChI Key： CLYCLRFHPKKUBR-UHFFFAOYSA-N
    • SMILES： S1C(NC2C=CC(=CC1=2)N)=O

Computed Properties

  • Exact Mass: 166.02000
  • Monoisotopic Mass: 166.020084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 80.4

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.2±0.1 g/cm3
  • Melting Point: No data available
  • Boiling Point: 359.4±31.0 °C at 760 mmHg
  • Flash Point: 171.1±24.8 °C
  • Refractive Index: 1.731
  • PSA: 87.12000
  • LogP: 1.75300
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

6-Amino-1,3-benzothiazol-2(3H)-one Security Information

  • Signal Word：Warning
  • Hazard Statement： H302
  • Warning Statement： P280-P305+P351+P338
  • Safety Instruction： H303+H313+H333
  • HazardClass：IRRITANT
  • Storage Condition：Keep in dark place,Inert atmosphere,Room temperature

6-Amino-1,3-benzothiazol-2(3H)-one Customs Data

  • HS CODE：2934200090
  • Customs Data：

    China Customs Code:

    2934200090

    Overview:

    2934200090. Other compounds containing a benzothiazole ring. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934200090. other compounds containing in the structure a benzothiazole ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6-Amino-1,3-benzothiazol-2(3H)-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
020159-500mg
6-Amino-1,3-benzothiazol-2(3H)-one
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6-Amino-1,3-benzothiazol-2(3H)-one Production Method

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